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Compound of Interest |

Compound Name: IR-775 chloride
CAS No.: 199444-11-6
Cat. No.: B1148869
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental chemical and physical
properties of IR-775 chloride, a near-infrared (NIR) cyanine dye. Understanding these core
characteristics is paramount for its effective application in various research and development
fields, including fluorescence imaging, in vivo tracking, and as a photosensitizer.

Core Molecular and Physical Attributes

IR-775 chloride is a complex organic molecule notable for its strong absorption and
fluorescence in the near-infrared spectrum. Its fundamental properties are summarized below.

Molecular Formula and Weight

The chemical identity of IR-775 chloride is defined by its molecular formula and weight, which
are critical for stoichiometric calculations in experimental protocols.

e Molecular Formula: Cs2H36CIl2N2[1][2][3]

e Molecular Weight: 519.55 g/mol [2][3][4]

Chemical Structure and Nomenclature

The intricate structure of IR-775 chloride dictates its spectral properties and reactivity.
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e IUPAC Name: (2E)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-
ylethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole chloride[1]

e CAS Number: 199444-11-6[1][2][4]

Synonyms for IR-775 chloride include: 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-
indol-2-ylidene)-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,3,3-trimethyl-3H-indolium chloride[2]
[3][5]-

Physicochemical and Spectroscopic Properties

The utility of IR-775 chloride in research is primarily due to its distinct physicochemical and
spectral characteristics.

Property Value Source(s)

Green to dark green

Physical Appearance [315]
powder/crystal

Melting Point 208-215 °C [2]

Maximum Absorption (Amax) 775 nm (in Methanol) [3]

o o min. 240,000 (in Methanol at
Molar Extinction Coefficient [31[5]
772.0to 777.0 nm)

Experimental Workflow: Preparation of IR-775
Chloride for In Vitro Fluorescence Imaging

The following is a generalized workflow for preparing and utilizing IR-775 chloride for
fluorescence microscopy applications. The causality behind each step is explained to ensure
experimental integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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